![molecular formula C20H19FN2OS B4766257 1-(1-benzothien-3-ylcarbonyl)-4-(3-fluorobenzyl)piperazine](/img/structure/B4766257.png)
1-(1-benzothien-3-ylcarbonyl)-4-(3-fluorobenzyl)piperazine
Overview
Description
1-(1-benzothien-3-ylcarbonyl)-4-(3-fluorobenzyl)piperazine, also known as BFP, is a small molecule compound that has been used in scientific research for various purposes. The compound has shown potential in treating various neurological disorders, including anxiety, depression, and schizophrenia.
Mechanism of Action
The exact mechanism of action of 1-(1-benzothien-3-ylcarbonyl)-4-(3-fluorobenzyl)piperazine is not fully understood. However, studies have shown that this compound acts as a partial agonist at the serotonin 5-HT1A receptor and as an antagonist at the dopamine D2 receptor. This dual action may contribute to the anxiolytic and antipsychotic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antipsychotic effects. This compound has also been shown to reduce the levels of corticosterone, a stress hormone, in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(1-benzothien-3-ylcarbonyl)-4-(3-fluorobenzyl)piperazine in lab experiments is its high potency and selectivity for the 5-HT1A receptor. This makes this compound a useful tool for studying the role of the 5-HT1A receptor in various neurological disorders. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
For research on 1-(1-benzothien-3-ylcarbonyl)-4-(3-fluorobenzyl)piperazine include the development of new analogs with improved pharmacological properties, the study of the long-term effects of this compound, and further research to fully understand its mechanism of action and potential therapeutic applications.
Scientific Research Applications
1-(1-benzothien-3-ylcarbonyl)-4-(3-fluorobenzyl)piperazine has been used in scientific research for various purposes. One of the main applications of this compound is in the study of neurological disorders. Studies have shown that this compound has potential in treating anxiety, depression, and schizophrenia. This compound has also been used in the study of drug addiction and has shown promising results in reducing drug-seeking behavior.
properties
IUPAC Name |
1-benzothiophen-3-yl-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2OS/c21-16-5-3-4-15(12-16)13-22-8-10-23(11-9-22)20(24)18-14-25-19-7-2-1-6-17(18)19/h1-7,12,14H,8-11,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMVCEESRMLVRAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)F)C(=O)C3=CSC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.